Cas no 17149-25-6 (Piperazine,1,4-bis(ethoxyacetyl)- (8CI,9CI))

Piperazine,1,4-bis(ethoxyacetyl)- (8CI,9CI) structure
17149-25-6 structure
Product Name:Piperazine,1,4-bis(ethoxyacetyl)- (8CI,9CI)
CAS No:17149-25-6
MF:C12H22N2O4
MW:258.314083576202
CID:169845
PubChem ID:204974
Update Time:2025-04-19

Piperazine,1,4-bis(ethoxyacetyl)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis(ethoxyacetyl)- (8CI,9CI)
    • 1,4-Bis(ethoxyacetyl)piperazine
    • 2-ethoxy-1-[4-(2-ethoxyacetyl)piperazin-1-yl]ethanone
    • BRN 0752003
    • 17149-25-6
    • Piperazine, 1,4-bis(ethoxyacetyl)-
    • DTXSID40169105
    • Inchi: 1S/C12H22N2O4/c1-3-17-9-11(15)13-5-7-14(8-6-13)12(16)10-18-4-2/h3-10H2,1-2H3
    • InChI Key: LLQTUNYDYXBRBV-UHFFFAOYSA-N
    • SMILES: O(CC)CC(N1CCN(C(COCC)=O)CC1)=O

Computed Properties

  • Exact Mass: 258.15806
  • Monoisotopic Mass: 258.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 59.1Ų

Experimental Properties

  • PSA: 59.08
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